Cas no 14618-83-8 (Benzeneacetic acid, a,a'-thiobis-)

Benzeneacetic acid, a,a'-thiobis- structure
14618-83-8 structure
Product Name:Benzeneacetic acid, a,a'-thiobis-
CAS No:14618-83-8
MF:C16H14O4S
MW:302.344963550568
CID:184405
PubChem ID:269264
Update Time:2025-04-19

Benzeneacetic acid, a,a'-thiobis- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, a,a'-thiobis-
    • 2-[carboxy(phenyl)methyl]sulfanyl-2-phenylacetic acid
    • 1,1'-diphenylthiodiacetic acid
    • 2,2'-Diphenyl-2,2'-sulfandiyl-di-essigsaeure
    • 2,2'-diphenyl-2,2'-sulfanediyl-di-acetic acid
    • 2,2'-Sulfanediylbis(phenylacetic acid)
    • AC1L6M2F
    • AC1Q5SWT
    • AR-1D1834
    • CTK4C4856
    • NSC109921
    • AKOS024341704
    • SCHEMBL14506219
    • SMR001570908
    • (CARBOXY-PHENYL-METHYLSULFANYL)-PHENYL-ACETIC ACID
    • 14618-83-8
    • CHEMBL1718401
    • NSC-109921
    • DTXSID20296564
    • MLS002704202
    • Inchi: 1S/C16H14O4S/c17-15(18)13(11-7-3-1-4-8-11)21-14(16(19)20)12-9-5-2-6-10-12/h1-10,13-14H,(H,17,18)(H,19,20)
    • InChI Key: LUJIGLVVKMCXHP-UHFFFAOYSA-N
    • SMILES: S(C(C(=O)O)C1C=CC=CC=1)C(C(=O)O)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 302.06132
  • Monoisotopic Mass: 302.061
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 99.9Ų

Experimental Properties

  • Density: 1.37
  • Boiling Point: 471.9°Cat760mmHg
  • Flash Point: 239.2°C
  • Refractive Index: 1.651
  • PSA: 74.6
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